Cas no 2172108-37-9 (5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172108-37-9
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6512598
• PubChem ID: 165443790
• Update Time: 2025-07-14

5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595748
• 2172108-37-9
• [5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C10H18N4O/c1-15-6-2-5-14-10(8-3-4-8)9(7-11)12-13-14/h8H,2-7,11H2,1H3
• InChI Key： VKTFVFUJACAZFS-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66Ų

Additional information on 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172108-37-9)

5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172108-37-9, represents a convergence of structural complexity and potential biological activity. The molecular framework of this compound incorporates a triazole ring, a moiety well-documented for its versatility in drug design, alongside alkyl and aryl substituents that modulate its pharmacokinetic and pharmacodynamic properties.

The triazole moiety in 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine is particularly noteworthy due to its ability to engage in hydrogen bonding interactions and its stability under various physiological conditions. This characteristic makes it a valuable scaffold for the development of bioactive molecules. The presence of a cyclopropyl group further enhances the compound's structural rigidity, which can be critical for optimizing binding affinity to biological targets. Additionally, the 3-methoxypropyl substituent introduces a hydrophobic region that may influence membrane permeability and metabolic stability, key factors in drug efficacy and safety.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. Studies utilizing molecular docking simulations have suggested that 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data indicate potential binding interactions with enzymes such as cytochrome P450 family members, which are pivotal in drug metabolism. This observation aligns with the growing interest in developing molecules that can modulate metabolic processes for therapeutic benefit.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. The triazole ring, in particular, has been extensively explored for its role in antifungal, antiviral, and anti-inflammatory agents. The incorporation of functional groups like the cyclopropyl and methoxypropyl moieties into this scaffold not only diversifies its chemical profile but also opens avenues for exploring novel therapeutic applications. Researchers are currently investigating derivatives of this compound for their potential in treating conditions associated with dysregulated inflammatory responses.

One of the most compelling aspects of 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine is its synthetic accessibility. Modern synthetic methodologies have made it possible to construct complex molecular architectures with high efficiency and yield. This accessibility is crucial for conducting rapid screening programs aimed at identifying lead compounds for further development. Furthermore, the compound's stability under various storage conditions makes it an attractive candidate for industrial-scale production.

In the realm of medicinal biology, understanding the relationship between molecular structure and biological activity is paramount. The unique combination of substituents in 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine suggests multiple avenues for biological exploration. For example, the interaction between the triazole ring and nucleophilic centers on biological targets could provide insights into designing molecules with enhanced selectivity and potency. Additionally, the influence of electronic effects arising from the methoxypropyl group on molecular interactions remains an area of active investigation.

The development of novel therapeutic agents often involves iterative optimization processes where structural modifications are made based on empirical data. Computational tools play a pivotal role in guiding these modifications by predicting how changes in the molecular structure will affect biological activity. In the case of 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ymethanamine, computational models have been used to identify key residues on potential targets that could be modulated by small changes in the molecule's structure.

As research progresses, interdisciplinary approaches combining synthetic chemistry with bioinformatics are becoming increasingly prevalent. These integrative strategies allow researchers to leverage vast datasets to identify promising candidates for experimental validation. The case of 5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ymethanamine exemplifies how such collaborations can accelerate the discovery pipeline by providing actionable insights early in the development process.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its structural features make it a candidate for use as an intermediate in synthesizing more complex molecules with specialized functions. This versatility underscores the importance of having a diverse toolkit of building blocks available to researchers engaged in drug discovery.

In conclusion,5-cyclopropyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yldiamine (CAS No. 2172108-379) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The interplay between its various substituents offers rich ground for exploration across multiple disciplines within chemistry and biology. As our understanding of molecular interactions continues to evolve,this compound stands as an example of how innovative approaches can lead to breakthroughs with significant therapeutic implications.